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Compound of Interest

Compound Name: Acetazolamide-13C2,d3

Cat. No.: B12420494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Acetazolamide-13C2,d3, a stable isotope-labeled derivative of the carbonic

anhydrase inhibitor, Acetazolamide. This document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development who utilize labeled compounds

in their studies.

Core Chemical and Physical Properties
Acetazolamide-13C2,d3 is a specially synthesized version of Acetazolamide where two

carbon atoms and three hydrogen atoms have been replaced with their heavier, non-

radioactive isotopes, carbon-13 (¹³C) and deuterium (²H or D), respectively. This isotopic

labeling makes it an invaluable tool in a variety of analytical and research applications,

particularly as an internal standard for quantitative analysis by mass spectrometry.[1]

The physical and chemical properties of Acetazolamide-13C2,d3 are largely comparable to its

unlabeled counterpart. It is typically supplied as a white to off-white solid or crystalline powder.

[2][3]

Table 1: Chemical and Physical Properties of Acetazolamide-13C2,d3
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Property Value Source(s)

Molecular Formula C₂¹³C₂H₃D₃N₄O₃S₂ [1]

Molecular Weight 227.25 g/mol [1]

Appearance
White to off-white

solid/crystalline powder

Inferred from unlabeled

Acetazolamide[2][3]

Solubility
Soluble in DMSO and

methanol.
[4][5]

Isotopic Purity

Typically ≥98% for deuterated

forms; high purity is expected

for the ¹³C labeled positions as

well.

Inferred from Acetazolamide-

d3 Certificate of Analysis[4][6]

Storage
Store at -20°C for long-term

stability.
[3]

Mechanism of Action and Biological Relevance
The biological activity of Acetazolamide-13C2,d3 is identical to that of unlabeled

Acetazolamide. It functions as a potent inhibitor of carbonic anhydrase, an enzyme crucial for

the reversible hydration of carbon dioxide.[7][8][9] This inhibition leads to a diuretic effect and a

reduction in the formation of aqueous humor in the eye, making Acetazolamide a therapeutic

agent for glaucoma, epilepsy, and altitude sickness.[7][9] The isotopic labeling in

Acetazolamide-13C2,d3 does not alter its mechanism of action; its primary role in a research

setting is to serve as a tracer or an internal standard in pharmacokinetic and metabolic studies.

[1]
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Cellular Environment

CO2 + H2O

Carbonic Anhydrase

Substrates

H2CO3 (Carbonic Acid) HCO3- + H+Dissociation

Acetazolamide-13C2,d3  binds to and inhibits

Inhibition
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LC-MS/MS Analytical Workflow

1. Sample Preparation
(Plasma + Acetazolamide-13C2,d3 IS)

2. Protein Precipitation
(e.g., with acetonitrile)

3. Centrifugation

4. Supernatant Transfer

5. Chromatographic Separation
(C18 column)

6. Mass Spectrometric Detection
(MRM mode)

7. Quantification
(Ratio of Analyte to IS)
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Isotope Dilution Mass Spectrometry Logic

Acetazolamide (Analyte)
Unknown Concentration (Cx)

Known Volume (Vx)

Analyte + IS Mixture

Acetazolamide-13C2,d3 (IS)
Known Concentration (Cis)

Known Volume (Vis)

Mass Spectrometry Analysis

Measure Peak Area Ratio (Ax / Ais)

Calculate Cx

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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